Cas no 2172441-60-8 (1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-4-carboxylic acid)

• Product Name: 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-4-carboxylic acid
• CAS No: 2172441-60-8
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6246416
• PubChem ID: 165808350
• Update Time: 2025-05-19

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-4-carboxylic acid
• EN300-1490474
• 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-4-carboxylic acid
• 2172441-60-8

• Inchi： 1S/C26H28N2O5/c29-23(30)17-10-14-28(15-11-17)24(31)26(12-5-13-26)27-25(32)33-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22H,5,10-16H2,(H,27,32)(H,29,30)
• InChI Key： FPRVCSHIZHTFKW-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-4-carboxylic acid

Compound CAS No 2172441-60-8: 1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-4-carboxylic Acid

The compound with CAS number 2172441-60-8, known as 1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-4-carboxylic acid, is a complex organic molecule with significant potential in the fields of drug delivery and peptide synthesis. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and a piperidine moiety. The Fmoc group is widely recognized as a protective group in peptide synthesis, playing a crucial role in controlling the reactivity of amino groups during the synthesis process.

Recent studies have highlighted the importance of this compound in the development of advanced drug delivery systems. The cyclobutane ring within its structure contributes to its rigidity, which can enhance the stability of the molecule in various physiological conditions. This property makes it an attractive candidate for use in targeted drug delivery, where stability and controlled release are critical factors. Additionally, the piperidine moiety adds flexibility to the molecule, potentially allowing for interactions with biological targets such as enzymes or receptors.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including coupling reactions and protecting group chemistry, to construct this molecule efficiently. The use of Fmoc protection has been particularly advantageous, as it allows for selective deprotection under mild conditions, which is essential for maintaining the integrity of other functional groups within the molecule.

In terms of applications, this compound has shown promise in peptide synthesis due to its ability to act as a versatile building block. The Fmoc group can be easily removed under specific conditions, enabling sequential assembly of peptide chains with high precision. Furthermore, the cyclobutane ring may serve as a scaffold for incorporating additional functional groups or bioactive molecules, thereby expanding its utility in medicinal chemistry.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the electronic distribution within the molecule is influenced significantly by the Fmoc group and the cyclobutane ring. These findings have implications for understanding its reactivity and stability under different chemical environments.

In conclusion, the compound with CAS number 2172441-60-8 represents a valuable addition to the arsenal of tools available for peptide synthesis and drug delivery research. Its unique structural features and versatile functional groups make it an ideal candidate for exploring new avenues in medicinal chemistry and biotechnology.